Cas no 356-86-5 (2,2,3,3,3-Pentafluoropropyl Acrylate)

• Product Name: 2,2,3,3,3-Pentafluoropropyl Acrylate
• CAS No: 356-86-5
• MF: C₆H₅F₅O₂
• MW: 204.094719648361
• MDL: MFCD00039257
• CID: 82191
• PubChem ID: 24870692
• Update Time: 2025-05-24

2,2,3,3,3-Pentafluoropropyl Acrylate Chemical and Physical Properties

Names and Identifiers

• 1H,1H-pentafluoropropyl acrylate
• 2,2,3,3,3-Pentafluoropropyl acrylate
• 1H,1H-Pentafluoro-n-propyl acrylate
• Acrylic acid 2,2,3,3,3-pentafluoropropyl ester
• 2,2,3,3,3-Pentafluoropropyl Acrylate (stabilized with TBC)
• 2,2,3,3,3-pentafluoropropyl prop-2-enoate
• 2,2,3,3,3-PENTAFLUOROPROPOXYMETHYLOXIRANE
• 2-Propenoic acid,2,2,3,3,3-pentafluoropropyl ester
• 3-Acryloyloxy-1,1,1,2,2-pentafluor-propan
• PFPA
• P2352
• MFCD00039257
• SCHEMBL184088
• EINECS 206-608-4
• 1H,1H-Pentafluoropropyl acrylate contains 100 ppm 4-tert-butylcatechol as inhibitor
• 2-Propenoic acid, 2,2,3,3,3-pentafluoropropyl ester
• D92205
• DTXSID9059884
• NS00019002
• FT-0609057
• 2,2,3,3,3-Pentafluoropropyl 2-propenoate
• 2,2,3,3,3-PENTAFLUOROPROPYLACRYLATE
• AKOS015894280
• 2,2,3,3,3-Pentafluoropropyl acrylate, 98%, contains 100 ppm 4-tert-butylcatechol as inhibitor
• PE6QE9Q6K2
• 356-86-5
• 2,2,3,3,3-Pentafluoropropyl acrylate contains 100 ppm 4-tert-butylcatechol as inhibitor
• 1h,1h-perfluoropropyl acrylate
• FS-3901
• DB-048858
• 2,2,3,3,3-Pentafluoropropyl Acrylate

• MDL： MFCD00039257
• Inchi： 1S/C6H5F5O2/c1-2-4(12)13-3-5(7,8)6(9,10)11/h2H,1,3H2
• InChI Key： JDVGNKIUXZQTFD-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(COC(C=C)=O)F
• BRN： 1779140

Computed Properties

• Exact Mass: 204.02100
• Monoisotopic Mass: 204.02097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.32 g/mL at 25 °C(lit.)
• Melting Point: 49-50°C
• Boiling Point: 50 °C/100 mmHg(lit.)
• Flash Point: Fahrenheit: 73.4 ° f
  Celsius: 23 ° c
  
• Refractive Index: n20/D 1.336(lit.)
• PSA: 26.30000
• LogP: 1.91320
• Solubility: Not available
• Vapor Pressure: 34.8±0.2 mmHg at 25°C

2,2,3,3,3-Pentafluoropropyl Acrylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302-H312-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36/37
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：T
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R10; R36/37/38

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 2,2,3,3,3-Pentafluoropropyl Acrylate

2,2,3,3,3-Pentafluoropropyl Acrylate (CAS No. 356-86-5): An Overview of Its Properties and Applications

2,2,3,3,3-Pentafluoropropyl Acrylate (CAS No. 356-86-5) is a versatile and highly fluorinated acrylate monomer that has gained significant attention in recent years due to its unique chemical and physical properties. This compound is characterized by its fluorinated alkyl chain and acrylate functional group, which endow it with a combination of hydrophobicity, oleophobicity, and chemical stability. These properties make it an ideal candidate for a wide range of applications in the fields of materials science, pharmaceuticals, and coatings.

The molecular structure of 2,2,3,3,3-Pentafluoropropyl Acrylate consists of a three-carbon chain with five fluorine atoms attached to the terminal carbon atom and an acrylate group at the other end. The presence of the fluorine atoms significantly reduces the surface energy of the molecule, making it highly resistant to water and oil. Additionally, the acrylate group provides reactive sites for polymerization reactions, allowing the compound to be incorporated into various polymeric materials.

One of the key applications of 2,2,3,3,3-Pentafluoropropyl Acrylate is in the development of fluorinated polymers. These polymers exhibit exceptional non-stick properties and are used in the production of coatings, adhesives, and lubricants. For example, when incorporated into coatings for cookware and industrial equipment, these polymers can significantly reduce friction and improve durability. Recent studies have also explored the use of fluorinated acrylates in self-cleaning surfaces, where their low surface energy helps to repel dirt and contaminants.

In the pharmaceutical industry, 2,2,3,3,3-Pentafluoropropyl Acrylate has been investigated for its potential in drug delivery systems. The hydrophobic nature of the compound allows it to be used as a carrier for hydrophobic drugs, improving their solubility and bioavailability. Research has shown that fluorinated acrylates can enhance the stability and efficacy of drug formulations by reducing degradation and increasing shelf life. This makes them particularly useful in the development of topical creams and transdermal patches.

Another area where 2,2,3,3,3-Pentafluoropropyl Acrylate has shown promise is in the field of polymer-based sensors. The unique properties of this compound make it suitable for use in sensors that detect changes in environmental conditions such as humidity and temperature. For instance, when incorporated into polymer films or fibers, 2,2,3,3,3-Pentafluoropropyl Acrylate can respond to changes in moisture levels by altering its physical properties. This response can be detected using various sensing techniques such as optical or electrical methods.

The synthesis of 2,2,3,3,3-Pentafluoropropyl Acrylate typically involves a multi-step process that includes the reaction of perfluoroalkyl iodides with acrylonitrile followed by hydrolysis to form the acrylate ester. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound. For example, researchers have developed catalysts that can improve yield and reduce byproduct formation during the synthesis process.

In terms of safety and environmental impact, 2,2,3,3,3-Pentafluoropropyl Acrylate is generally considered to be non-toxic and non-hazardous when handled properly. However, like all chemicals used in industrial processes, it is important to follow appropriate safety guidelines to ensure worker protection and environmental sustainability. Proper storage conditions should be maintained to prevent degradation or contamination.

Overall, 2,2,3,3,3-Pentafluoropropyl Acrylate (CAS No. 356-86-5) is a valuable compound with a wide range of applications due to its unique combination of properties. Its use in coatings, pharmaceuticals, and sensors highlights its versatility and potential for future innovation. As research continues to advance in these areas, it is likely that new applications for this compound will be discovered.